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Compound of Interest

Compound Name: 4-Methylcinnamic Acid

Cat. No.: B154263

An In-depth Technical Guide to 4-Methylcinnamic Acid: Chemical Properties and Structure

Introduction

4-Methylcinnamic acid, also known as p-methylcinnamic acid, is an organic compound
belonging to the class of cinnamic acids.[1][2] These compounds are characterized by a phenyl
group attached to an acrylic acid moiety. 4-Methylcinnamic acid specifically features a methyl
group substituent at the para position (position 4) of the phenyl ring. It serves as a valuable
building block in organic synthesis and has been investigated for its potential biological
activities, including its use as an intervention catalyst to overcome antifungal tolerance.[3][4]
This technical guide provides a comprehensive overview of the chemical properties, structure,
and relevant experimental protocols for 4-Methylcinnamic acid, tailored for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

The fundamental chemical and physical properties of 4-Methylcinnamic acid are summarized
in the table below. These properties are crucial for its handling, characterization, and
application in various experimental settings.
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Property Value References

Molecular Formula C10H1002 [L1I5161171

Molecular Weight 162.19 g/mol [L][31[5]17]

CAS Number 1866-39-3 [LI[21[4][5]16]
E)-3-(4-methylphenyl)prop-2-

IUPAC Name (B) ! ( | ylphenyl)prop [1][6]
enoic acid
p-Methylcinnamic acid, trans-

Synonyms p-Methylcinnamic acid, (E)-3- [1][7]
(p-Tolylacrylic acid
White to light yellow or pale

Appearance [51[6]
cream powder/crystals

Melting Point 196-202 °C [2][6]

- Soluble in DMSO (up to 100

Solubility ) o [3114]
mg/mL with sonication)

SMILES Cclccce(cc)\C=C\C(0)=0 [1105161181
1S/C10H1002/c1-8-2-4-9(5-3-

InChl 8)6-7-10(11)12/h2-7H,1H3, [11[5117]
(H,11,12)/b7-6+
RURHILYUWQEGOS-

InChlKey [1][5][61[8]

VOTSOKGWSA-N

Molecular Structure and Spectroscopic Data

4-Methylcinnamic acid possesses a planar structure due to the sp2 hybridization of the carbon

atoms in the benzene ring and the acrylic acid moiety. The "trans"” or "(E)" configuration of the

double bond is the more stable and common isomer.[1] The structural characteristics of 4-

Methylcinnamic acid have been elucidated using various spectroscopic and crystallographic

techniques.
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Crystal Structure: The crystal structure of 4-Methylcinnamic acid has been determined, and
the data is available in crystallographic databases.[1] These studies provide precise information
on bond lengths, bond angles, and the packing of the molecules in the solid state.

Spectroscopic Data:

» 'H NMR Spectroscopy: The proton nuclear magnetic resonance (*H NMR) spectrum of 4-
Methylcinnamic acid provides characteristic signals corresponding to the aromatic protons,
the vinylic protons of the acrylic acid chain, the methyl group protons, and the acidic proton
of the carboxyl group.[9]

e Mass Spectrometry: Mass spectrometry data, including GC-MS, reveals a molecular ion
peak corresponding to the molecular weight of the compound.[1]

« Infrared (IR) Spectroscopy: The IR spectrum of 4-Methylcinnamic acid shows characteristic
absorption bands for the O-H stretch of the carboxylic acid, the C=0 stretch of the carbonyl
group, C=C stretching of the alkene and the aromatic ring, and C-H stretches.[7]

Experimental Protocols

The synthesis of 4-Methylcinnamic acid can be achieved through various organic reactions. A
common and efficient method is the Knoevenagel condensation.

Synthesis of 4-Methylcinnamic Acid via Knoevenagel Condensation

This protocol describes the synthesis of 4-Methylcinnamic acid from 4-methylbenzaldehyde
and malonic acid.

Materials:

4-Methylbenzaldehyde

Malonic acid

Pyridine

Piperidine (catalyst)
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o Ethanol

e Hydrochloric acid (HCI)

Procedure:

 In a round-bottom flask, dissolve 4-methylbenzaldehyde and malonic acid in ethanol.
e Add a catalytic amount of piperidine and a small amount of pyridine to the mixture.

o Reflux the reaction mixture for several hours. The progress of the reaction can be monitored
by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

 Acidify the reaction mixture with dilute hydrochloric acid to precipitate the crude 4-
Methylcinnamic acid.

« Filter the precipitate, wash with cold water, and dry.

» Purify the crude product by recrystallization from a suitable solvent, such as ethanol or an
ethanol-water mixture, to obtain pure 4-Methylcinnamic acid crystals.[10]

Visualization of Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 4-Methylcinnamic acid via
the Knoevenagel condensation.

Reactants:
4-Methylbenzaldehyde
Malonic Acid

Purification
[GEYS EUFE)]

Acidification
(dil. HCI)

ixing Knoevenagel Condensation
(Pyridine/Piperidine, Reflux)

Pure 4-Methylcinnamic
Acid

Click to download full resolution via product page

Synthesis workflow for 4-Methylcinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-Methylcinnamic Acid | CL10H1002 | CID 731767 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. 4-Methylcinnamic acid | 1866-39-3 [chemicalbook.com]

e 3. 4-Methylcinnamic acid | Antifungal | TargetMol [targetmol.com]

e 4. glpbio.com [glpbio.com]

e 5. 4-Methylcinnamic Acid | CymitQuimica [cymitquimica.com]

e 6. 4-Methylcinnamic acid, predominantly trans, 99% 5 g | Buy Online | Thermo Scientific
Chemicals [thermofisher.com]

e 7. p-Methylcinnamic acid [webbook.nist.gov]

e 8. PubChemLite - 4-methylcinnamic acid (C10H1002) [pubchemlite.lcsb.uni.lu]
e 9. 4-Methylcinnamic acid(1866-39-3) 1H NMR spectrum [chemicalbook.com]

e 10. theaic.org [theaic.org]

 To cite this document: BenchChem. [4-Methylcinnamic acid chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154263#4-methylcinnamic-acid-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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